N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-3-(naphthalene-1-carbonylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C28H22N2O3/c1-2-18-14-16-20(17-15-18)29-28(32)26-25(23-11-5-6-13-24(23)33-26)30-27(31)22-12-7-9-19-8-3-4-10-21(19)22/h3-17H,2H2,1H3,(H,29,32)(H,30,31)
• InChI Key: XIMZSRXMJXUTLN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C28H22N2O3
• Molecular Weight: 434.5 g/mol

Description

N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide (NEBNF) is an important organic compound that has been studied for its potential applications in a variety of scientific fields. NEBNF is a member of the benzofuran family, which is a class of compounds that are characterized by their aromatic rings and a variety of functional groups. NEBNF is a highly versatile compound and has been used in the synthesis of a variety of compounds, including drugs, fragrances, dyes, and food additives. Additionally, NEBNF has been studied for its potential applications in the fields of biochemistry and physiology.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide is not yet fully understood, but it is believed to involve the binding of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide to certain proteins and enzymes in the body, which leads to the modulation of their activity. Additionally, N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide is believed to interact with certain receptors in the body, which can lead to the activation or inhibition of certain biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide have been studied in various animal models and in vitro studies. Studies have shown that N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide can modulate the activity of certain enzymes and hormones, such as cyclooxygenase and insulin. Additionally, N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide has been shown to have anti-inflammatory and anti-cancer effects. N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide has also been shown to have neuroprotective effects, which may be related to its ability to modulate the activity of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

The use of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide in laboratory experiments has a number of advantages. N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide is a highly versatile compound and is relatively easy to synthesize. Additionally, N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide is readily available and can be purchased from a variety of suppliers. However, the use of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide in laboratory experiments also has some limitations. N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide is a highly reactive compound and must be handled with care, as it can react with other compounds and cause unwanted side reactions. Additionally, N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide is a highly toxic compound and must be handled with caution.

Future Directions

The use of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide in scientific research is still in its early stages and there are a number of potential future directions that could be explored. For example, further research could be conducted to better understand the mechanism of action of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide and to identify new potential applications for N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide in the fields of biochemistry and physiology. Additionally, further research could be conducted to explore the potential of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide as a drug target for the treatment of certain diseases. Finally, further research could be conducted to explore the potential of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide as a drug delivery system and its potential applications in nanotechnology and gene therapy.

Synthesis Methods

N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide can be synthesized through a variety of methods, including the use of an amide coupling reaction and an oxidation reaction. The amide coupling reaction involves the reaction of an amide and a carboxylic acid to form an amide bond. The oxidation reaction involves the reaction of an alcohol and an oxidizing agent, such as hydrogen peroxide, to form an aldehyde or ketone. The synthesis of N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide can also be accomplished through a Grignard reaction, which involves the reaction of a Grignard reagent with an aldehyde or ketone.

Scientific Research Applications

N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide has been studied for its potential applications in a variety of scientific fields. In biochemistry, N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide has been studied for its potential as a drug target for the treatment of certain diseases, such as cancer and Alzheimer’s disease. Additionally, N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide has been studied for its potential applications in the fields of drug delivery, nanotechnology, and gene therapy. In the field of physiology, N-(4-ethylphenyl)-3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide has been studied for its potential to modulate the activity of certain enzymes and hormones, such as the enzyme cyclooxygenase and the hormone insulin.